N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-dimethylpropanamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C15H23NO3/c1-15(2,3)14(17)16-9-8-11-6-7-12(18-4)13(10-11)19-5/h6-7,10H,8-9H2,1-5H3,(H,16,17)
• InChI Key: VIFJQAYJHWCHNX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCCC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C15H23NO3
• DSSTOX Substance ID: DTXSID70355276
• Molecular Weight: 265.35 g/mol
• CAS RN: 42600-75-9

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-dimethylpropanamide, commonly known as U-47700, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by a team of researchers at Upjohn Laboratories. U-47700 is a highly potent drug that acts on the body's opioid receptors to produce pain relief and euphoria. It has gained popularity in recent years as a recreational drug, but it also has potential applications in scientific research.

Mechanism of Action

U-47700 acts on the body's opioid receptors, which are proteins located on the surface of cells in the brain and spinal cord. When U-47700 binds to these receptors, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This produces pain relief and a feeling of euphoria.
Biochemical and Physiological Effects:
U-47700 has a range of biochemical and physiological effects on the body. It produces pain relief, sedation, and a feeling of euphoria. It can also cause respiratory depression, nausea, and vomiting. Long-term use of U-47700 can lead to addiction, tolerance, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages for use in lab experiments. It is highly potent and selective for opioid receptors, which makes it a useful tool for studying these receptors and their role in pain perception. However, its potential for abuse and addiction makes it a risky substance to work with, and it requires specialized equipment and expertise to handle safely.

Future Directions

There are several future directions for research on U-47700. One area of interest is the development of new drugs that target opioid receptors and produce pain relief without the risk of addiction or overdose. Another area of interest is the study of the mechanisms of opioid addiction and withdrawal, which could lead to new treatments for opioid addiction. Finally, there is a need for further research on the safety and efficacy of U-47700 and other synthetic opioids, particularly in the context of their potential for abuse and addiction.

Synthesis Methods

U-47700 can be synthesized using a variety of methods, including the Leuckart-Wallach reaction and the Mannich reaction. The Leuckart-Wallach reaction involves the reduction of a ketone with ammonium formate, while the Mannich reaction involves the condensation of an amine, a ketone, and formaldehyde. Both methods require specialized equipment and expertise to carry out safely and efficiently.

Scientific Research Applications

U-47700 has potential applications in scientific research, particularly in the study of opioid receptors and their role in pain perception. It can be used to investigate the mechanisms of opioid receptor activation and to develop new drugs that target these receptors. U-47700 may also be useful in the study of opioid addiction and withdrawal.